Cas no 1804230-37-2 (3-Bromo-1-(4-(bromomethyl)-3-methylphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-(bromomethyl)-3-methylphenyl)propan-1-one
• CAS No: 1804230-37-2
• MF: C₁₁H₁₂Br₂O
• MW: 320.02038192749
• CID: 5001486
• Update Time: 2025-08-04

3-Bromo-1-(4-(bromomethyl)-3-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-(bromomethyl)-3-methylphenyl)propan-1-one

• Inchi： 1S/C11H12Br2O/c1-8-6-9(11(14)4-5-12)2-3-10(8)7-13/h2-3,6H,4-5,7H2,1H3
• InChI Key： HWFSUCGJCYBFKU-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(CCBr)=O)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(4-(bromomethyl)-3-methylphenyl)propan-1-one

Introduction to 3-Bromo-1-(4-(bromomethyl)-3-methylphenyl)propan-1-one (CAS No. 1804230-37-2)

3-Bromo-1-(4-(bromomethyl)-3-methylphenyl)propan-1-one (CAS No. 1804230-37-2) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound, characterized by its unique brominated aromatic structure, has garnered attention due to its potential as a precursor in the synthesis of bioactive molecules and advanced materials. The compound's structure, comprising a bromine atom at the third position of a propanone group attached to a substituted phenyl ring, makes it a valuable intermediate in various chemical transformations.

Recent studies have highlighted the importance of brominated aromatic compounds in drug discovery, particularly in the development of anticancer agents and antimicrobial agents. The presence of multiple bromine atoms in 3-Bromo-1-(4-(bromomethyl)-3-methylphenyl)propan-1-one enhances its reactivity and selectivity in various chemical reactions, making it an ideal candidate for exploring novel therapeutic agents. Researchers have demonstrated that such compounds can modulate key cellular pathways, offering promising leads for future drug development.

The synthesis of CAS No. 1804230-37-2 involves a series of intricate organic reactions, including Friedel-Crafts alkylation, bromination, and oxidation processes. These methods have been optimized to achieve high yields and purity levels, ensuring the compound's suitability for advanced research applications. The use of modern catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of its production.

In terms of applications, 3-Bromo-1-(4-(bromomethyl)-3-methylphenyl)propan-1-one has shown potential in the development of agrochemicals, particularly as a precursor for herbicides and fungicides. Its ability to interact with specific biological targets makes it a valuable tool in combating agricultural pests and diseases. Additionally, this compound has been explored for its role in materials science, where it serves as a building block for advanced polymers and nanomaterials.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of CAS No. 1804230-37-2 with unprecedented accuracy. These insights have facilitated the design of more efficient synthetic routes and improved understanding of its interaction with biological systems. Furthermore, the compound's role in medicinal chemistry has been bolstered by its ability to act as a scaffold for constructing complex molecular architectures.

The structural versatility of 3-Bromo-1-(4-(bromomethyl)-3-methylphenyl)propan-1-one also extends to its application in organic electronics. Its aromatic system and functional groups make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Ongoing research is focused on optimizing its electronic properties to enhance device performance and efficiency.

In conclusion, CAS No. 1804230-37-2, or 3-Bromo-1-(4-(bromomethyl)-3-methylphenyl)propan-1-one, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its diverse applications across multiple disciplines, positions it as a key compound in contemporary chemical research. As scientific advancements continue to unfold, this compound is expected to play an increasingly pivotal role in driving innovation across various industries.